Lower Effective Dose vs. Gabapentin in Neuropathic Pain
In the spared nerve injury (SNI) model of neuropathic pain in male and female mice, CBD3063 dose-dependently reversed mechanical allodynia with an ED₅₀ of 1.02 mg/kg (i.p.)—approximately 11-fold lower than the published mouse gabapentin ED₅₀ of 11.6 mg/kg. For cold allodynia, CBD3063 ED₅₀ was 1.50 mg/kg. A 10 mg/kg CBD3063 dose produced antinociception equivalent to 30 mg/kg gabapentin [1][2]. In the MIA osteoarthritis model, 10 mg/kg CBD3063 significantly outperformed 30 mg/kg gabapentin for cold allodynia reversal in both male and female rats (P<0.05, two-way ANOVA with Tukey's post-hoc) [3]. Chemotherapy-induced (paclitaxel) neuropathic pain was reversed at 9 mg/kg CBD3063 [1].
| Evidence Dimension | In vivo analgesic potency (mechanical allodynia ED₅₀) |
|---|---|
| Target Compound Data | CBD3063 ED₅₀ = 1.02 mg/kg (mechanical allodynia); ED₅₀ = 1.50 mg/kg (cold allodynia); 10 mg/kg therapeutic dose |
| Comparator Or Baseline | Gabapentin ED₅₀ = 11.60 ± 0.54 mg/kg (literature mouse value); 30 mg/kg therapeutic dose |
| Quantified Difference | CBD3063 ED₅₀ ~11.4-fold lower than gabapentin; CBD3063 achieves equal efficacy at 3-fold lower mg/kg dose (10 vs. 30 mg/kg) |
| Conditions | Mouse SNI neuropathic pain model; i.p. administration; von Frey mechanical allodynia testing; both sexes |
Why This Matters
A lower effective dose at equal or superior efficacy reduces compound consumption per experiment, lowering procurement cost per study and potentially minimizing dose-dependent confounding factors.
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